Cas no 1076197-28-8 (5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid)

5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid structure
1076197-28-8 structure
Product Name:5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid
CAS No:1076197-28-8
MF:C11H8N4O2
MW:228.20682144165
CID:833484
PubChem ID:45074502
Update Time:2024-11-03

5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid
    • 1H-Pyrazole-3-carboxylic acid, 5-amino-4-cyano-1-phenyl-
    • Benzenecarboximidamide, 3-[[(3S)-3-[[(7-methoxy-2-naphthalenyl)sulfonyl]amino]-2-oxo-1-pyrrolidinyl]methyl]-
    • AG-A-83403
    • AK-29690
    • CTK7C6602
    • KB-73235
    • 1076197-28-8
    • 5-AMINO-4-CYANO-1-PHENYL-1H-PYRAZOLE-3-CARBOXYLICACID
    • SCHEMBL12100341
    • DTXSID60662906
    • Inchi: 1S/C11H8N4O2/c12-6-8-9(11(16)17)14-15(10(8)13)7-4-2-1-3-5-7/h1-5H,13H2,(H,16,17)
    • InChI Key: XYHLZNGGMFETLT-UHFFFAOYSA-N
    • SMILES: OC(C1C(C#N)=C(N)N(C2C=CC=CC=2)N=1)=O

Computed Properties

  • Exact Mass: 228.06472551g/mol
  • Monoisotopic Mass: 228.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 105Ų

5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid Pricemore >>

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